Cas no 5739-95-7 (Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-4-[2-(1-piperidinyl)ethyl]-)

• Product Name: Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-4-[2-(1-piperidinyl)ethyl]-
• CAS No: 5739-95-7
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 386078
• PubChem ID: 777251
• Update Time: 2025-04-19

Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-4-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-4-[2-(1-piperidinyl)ethyl]-
• 2,4(1H,3H)-pyrimidinedione, 6-[(3,4-dimethylphenyl)amino]-3-methyl-
• DTXSID30354629
• 6-((3,4-Dimethylphenyl)amino)-3-methylpyrimidine-2,4(1H,3H)-dione
• SMR000515342
• Oprea1_567896
• EU-0038146
• 6-(3,4-Dimethyl-phenylamino)-3-methyl-1H-pyrimidine-2,4-dione
• BIM-0030816.P001
• 59776-24-8
• 6-[(3,4-dimethylphenyl)amino]-3-methyl-2,4(1H,3H)-pyrimidinedione
• MLS001209837
• 5739-95-7
• 6-(3,4-dimethylanilino)-3-methyl-1H-pyrimidine-2,4-dione
• 6-[(3,4-dimethylphenyl)amino]-3-methylpyrimidine-2,4(1H,3H)-dione
• STK068961
• Oprea1_610493
• CBMicro_030774
• AKOS005389316
• CHEMBL2141545

• Inchi： 1S/C13H15N3O2/c1-8-4-5-10(6-9(8)2)14-11-7-12(17)16(3)13(18)15-11/h4-7,14H,1-3H3,(H,15,18)
• InChI Key： GRCBYCDNGBXOKU-UHFFFAOYSA-N
• SMILES： O=C1NC(=CC(N1C)=O)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 245.11655
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.44